Cas no 53257-02-6 (N,N-Diethyl-3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide)
N,N-Diethyl-3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N,N-DIETHYL-2-OXO-1,2-DIHYDROBENZO[CD]INDOLE-6-SULFONAMIDE
- N,N-diethyl-2-oxo-1H-benzo[cd]indole-6-sulfonamide
- 2-oxo-1,2-dihydro-benzo[cd]indole-6-sulfonic acid diethylamide
- 6-Diethylsulfonamidonaphthastyril
- N,N-diethyl-2-keto-1H-benzo[cd]indole-6-sulfonamide
- BDBM39297
- AKOS000536984
- AB00276945-05
- CHEMBL1604229
- SMR000015503
- CB14489
- BIM-0011235.P001
- G26070
- CS-0233796
- F0433-0507
- DTXSID60352436
- EN300-13616
- SMSF0005235
- AG-690/09921010
- 53257-02-6
- N,N-diethyl-3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide
- MLS000100735
- Q27210197
- N,N-diethyl-2-oxidanylidene-1H-benzo[cd]indole-6-sulfonamide
- cid_726602
- HMS2252G12
- Oprea1_503793
- N,N-Diethyl-1,2-dihydro-2-oxobenz[cd]indole-6-sulfonamide
- CHEBI:121637
- Z57380139
- Oprea1_456512
- CBMicro_011371
- N,N-Diethyl-3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide
-
- MDL: MFCD00682961
- Inchi: 1S/C15H16N2O3S/c1-3-17(4-2)21(19,20)13-9-8-12-14-10(13)6-5-7-11(14)15(18)16-12/h5-9H,3-4H2,1-2H3,(H,16,18)
- InChI Key: UJWZNRKOHUOUPL-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C3C(=CC=CC=13)C(N2)=O)(N(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 304.08800
- Monoisotopic Mass: 304.08816355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- PSA: 78.62000
- LogP: 3.23040
N,N-Diethyl-3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N,N-Diethyl-3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E904515-25mg |
N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide |
53257-02-6 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E904515-50mg |
N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide |
53257-02-6 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E904515-250mg |
N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide |
53257-02-6 | 250mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM415475-1g |
N,N-DIETHYL-2-OXO-1,2-DIHYDROBENZO[CD]INDOLE-6-SULFONAMIDE |
53257-02-6 | 95%+ | 1g |
$240 | 2022-06-11 | |
| Enamine | EN300-13616-0.05g |
N,N-diethyl-3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaene-9-sulfonamide |
53257-02-6 | 95% | 0.05g |
$66.0 | 2023-07-06 | |
| Enamine | EN300-13616-0.1g |
N,N-diethyl-3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaene-9-sulfonamide |
53257-02-6 | 95% | 0.1g |
$98.0 | 2023-07-06 | |
| Enamine | EN300-13616-0.25g |
N,N-diethyl-3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaene-9-sulfonamide |
53257-02-6 | 95% | 0.25g |
$142.0 | 2023-07-06 | |
| Enamine | EN300-13616-0.5g |
N,N-diethyl-3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaene-9-sulfonamide |
53257-02-6 | 95% | 0.5g |
$271.0 | 2023-07-06 | |
| Enamine | EN300-13616-1.0g |
N,N-diethyl-3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaene-9-sulfonamide |
53257-02-6 | 95% | 1.0g |
$371.0 | 2023-07-06 | |
| Enamine | EN300-13616-2.5g |
N,N-diethyl-3-oxo-2-azatricyclo[6.3.1.0,4,12]dodeca-1(11),4(12),5,7,9-pentaene-9-sulfonamide |
53257-02-6 | 95% | 2.5g |
$726.0 | 2023-07-06 |
N,N-Diethyl-3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on N,N-Diethyl-3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide
N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide (CAS 53257-02-6): A Comprehensive Overview
N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide (CAS 53257-02-6) is a structurally complex and highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This unique molecule, characterized by its intricate tricyclic framework and sulfonamide functional group, presents a fascinating case study for chemists and researchers alike.
The compound's molecular structure features a distinctive combination of a 2-azatricyclo[6.3.1.04,12]dodeca core with multiple unsaturated bonds and a sulfonamide moiety at the 9-position. This structural complexity contributes to its potential as a scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.
Recent trends in pharmaceutical research have shown growing interest in tricyclic compounds like N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide, as they often exhibit enhanced biological activity and improved pharmacokinetic properties compared to simpler structures. This aligns with current industry demands for more selective and potent drug candidates with reduced side effects.
The synthetic pathway for CAS 53257-02-6 typically involves multi-step organic transformations, including cyclization reactions and sulfonamide formation. Researchers have explored various synthetic approaches to optimize yield and purity, with recent publications highlighting innovative catalytic methods that improve the efficiency of these transformations.
In terms of physicochemical properties, N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide demonstrates moderate solubility in common organic solvents, which is crucial for its handling in laboratory settings and potential formulation development. The compound's stability profile has been the subject of several studies, particularly regarding its behavior under various pH conditions and thermal stress.
From a biological activity perspective, preliminary research suggests that derivatives of this tricyclic sulfonamide scaffold may exhibit interesting pharmacological properties. While specific therapeutic applications are still under investigation, the structural features of CAS 53257-02-6 suggest potential interactions with various enzyme systems and biological targets.
The pharmaceutical industry's current focus on targeted therapies and precision medicine has increased demand for structurally diverse compounds like N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide. Researchers are particularly interested in how modifications to this core structure might yield compounds with improved selectivity and reduced off-target effects.
Analytical characterization of CAS 53257-02-6 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, especially given its complex molecular architecture. Recent advancements in analytical instrumentation have significantly improved the ability to study such intricate molecules in detail.
In the context of drug discovery, the 2-azatricyclo[6.3.1.04,12]dodeca skeleton present in N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide offers numerous possibilities for structural modification. Medicinal chemists can explore variations at multiple positions to optimize biological activity and drug-like properties, making this compound a valuable starting point for lead optimization programs.
The intellectual property landscape surrounding CAS 53257-02-6 and related compounds is evolving, with several patents filed in recent years covering various derivatives and their potential applications. This reflects the growing commercial interest in this chemical space and its perceived value in pharmaceutical development.
From a safety and handling perspective, standard laboratory precautions are recommended when working with N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices should always be followed when handling any chemical substance.
The market availability of CAS 53257-02-6 has increased in recent years, with several specialty chemical suppliers now offering this compound for research purposes. Pricing and availability may vary depending on purity requirements and quantity, reflecting the compound's status as a specialized research chemical rather than a bulk commodity.
Future research directions for N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide are likely to focus on exploring its full pharmacological potential, optimizing synthetic routes for scale-up, and investigating structure-activity relationships within this novel chemical class. As the pharmaceutical industry continues to seek innovative molecular scaffolds, compounds like CAS 53257-02-6 will remain important subjects of scientific inquiry.
In conclusion, N,N-Diethyl-3-oxo-2-azatricyclo[6.3.1.04,12]dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide represents an intriguing example of modern medicinal chemistry, combining structural complexity with potential therapeutic relevance. Its study contributes to our broader understanding of tricyclic compounds and their applications in drug discovery, while also serving as a testament to the continuing innovation in synthetic organic chemistry.
53257-02-6 (N,N-Diethyl-3-oxo-2-azatricyclo6.3.1.0,4,12dodeca-1(12),4,6,8,10-pentaene-9-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)